Cas no 121864-94-6 (Agroclavine; (-)-form, 18-Hydroxy, O-[β-D-fructofuranosyl-(2→1)-β-D-fructofuranoside])

• Product Name: Agroclavine; (-)-form, 18-Hydroxy, O-[β-D-fructofuranosyl-(2→1)-β-D-fructofuranoside]
• CAS No: 121864-94-6
• MF: C₂₈H₃₈N₂O₁₁
• MW: 578.608129024506
• CID: 6651125
• Update Time: 2024-03-02

Agroclavine; (-)-form, 18-Hydroxy, O-[β-D-fructofuranosyl-(2→1)-β-D-fructofuranoside] Chemical and Physical Properties

Names and Identifiers

• Agroclavine; (-)-form, 18-Hydroxy, O-[β-D-fructofuranosyl-(2→1)-β-D-fructofuranoside]

• Inchi： 1S/C28H38N2O11/c1-30-8-14(5-17-16-3-2-4-18-22(16)15(7-29-18)6-19(17)30)11-38-28(26(37)24(35)21(10-32)41-28)13-39-27(12-33)25(36)23(34)20(9-31)40-27/h2-5,7,17,19-21,23-26,29,31-37H,6,8-13H2,1H3
• InChI Key： NSCOVYKXFRFDBE-UHFFFAOYSA-N
• SMILES： CN1C2CC3C4C(=CC=CC=4C2C=C(COC2(C(O)C(O)C(CO)O2)COC2(C(O)C(O)C(CO)O2)CO)C1)NC=3

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• XLogP3: -2.622

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives